3-(pyrimidin-4-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(2-methylphenyl)-3-pyrimidin-4-yloxypyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H18N4O2/c1-12-4-2-3-5-14(12)19-16(21)20-9-7-13(10-20)22-15-6-8-17-11-18-15/h2-6,8,11,13H,7,9-10H2,1H3,(H,19,21)
• InChI Key: USPZMYKOOJFJFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(C2)OC3=NC=NC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

3-(pyrimidin-4-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide, also known as P4C, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of pyrrolidine carboxamide derivatives and is known for its potential therapeutic applications.

Scientific Research Applications

Biological Monitoring of Exposure to Insecticides Pirimicarb, chemically related to the query compound, is utilized in agriculture and fruit growing. Its metabolism in mammals involves hydrolysis and demethylation, leading to major metabolites excreted in urine, such as 2-dimethylamino-5,6-dimethyl-4-hydroxypyrimidine and its derivatives. This finding highlights the compound's potential for biological monitoring of insecticide exposure (Hardt, Appl, & Angerer, 1999).

Metabolism and Pharmacokinetics Studies The compound INCB018424, structurally akin to the query chemical, showcases extensive metabolism and excretion insights. It's a selective inhibitor of Janus tyrosine kinase1/2, indicating the chemical's significance in pharmacokinetics and metabolism research. The study reveals insights into its absorption, monophasic or biphasic decline, and the recovery of administered radioactivity primarily through urine and feces, emphasizing the importance of such compounds in drug metabolism and disposition studies (Shilling et al., 2010).

Metabolism and Hemoglobin Adduct Formation The compound acrylamide, related in metabolic behavior to the query compound, undergoes metabolism involving glycidamide and glyceramide formation, among others. The study of its metabolism in humans after oral administration provides critical insights into the biotransformation pathways, hemoglobin adduct formation, and the differences in metabolic processing compared to rodents. This research underlines the compound's relevance in understanding human metabolism and potential toxicological implications (Fennell et al., 2005).

Pharmacokinetics and Metabolism of Novel Inhibitors Vildagliptin, a dipeptidyl peptidase 4 inhibitor, demonstrates the compound's significance in metabolic studies. The research provides insights into its absorption, metabolism, and excretion, highlighting the compound's comprehensive metabolic pathways and minimal potential for pharmacokinetic interactions, relevant for developing therapeutic agents (He et al., 2009).